Cas no 1805067-07-5 (4-Fluoro-2-methyl-3-nitrobenzonitrile)

4-Fluoro-2-methyl-3-nitrobenzonitrile is a fluorinated aromatic nitrile compound featuring a nitro substituent at the 3-position and a methyl group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (nitro, cyano) and electron-donating (methyl) groups enhances its reactivity in substitution and coupling reactions. Its fluorine atom further contributes to stability and bioavailability, making it useful in drug discovery. The compound is typically employed in the development of bioactive molecules, offering precise functionalization opportunities. High purity grades ensure consistent performance in research and industrial applications. Proper handling is advised due to potential reactivity hazards.
4-Fluoro-2-methyl-3-nitrobenzonitrile structure
1805067-07-5 structure
Product name:4-Fluoro-2-methyl-3-nitrobenzonitrile
CAS No:1805067-07-5
MF:C8H5FN2O2
MW:180.13590502739
CID:5005046

4-Fluoro-2-methyl-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-2-methyl-3-nitrobenzonitrile
    • methyl 4-fluoro-3-nitrobenzonitrile
    • 4-Fluoro-2-methyl-3-nitrobenzonitrile
    • Inchi: 1S/C8H5FN2O2/c1-5-6(4-10)2-3-7(9)8(5)11(12)13/h2-3H,1H3
    • InChI Key: TXMQPIRVKONTEO-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C#N)C(C)=C1[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 255
  • XLogP3: 1.9
  • Topological Polar Surface Area: 69.6

4-Fluoro-2-methyl-3-nitrobenzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A010009371-250mg
4-Fluoro-2-methyl-3-nitrobenzonitrile
1805067-07-5 97%
250mg
494.40 USD 2021-07-06
Alichem
A010009371-500mg
4-Fluoro-2-methyl-3-nitrobenzonitrile
1805067-07-5 97%
500mg
782.40 USD 2021-07-06
Alichem
A010009371-1g
4-Fluoro-2-methyl-3-nitrobenzonitrile
1805067-07-5 97%
1g
1,519.80 USD 2021-07-06

4-Fluoro-2-methyl-3-nitrobenzonitrile Related Literature

Additional information on 4-Fluoro-2-methyl-3-nitrobenzonitrile

Comprehensive Overview of 4-Fluoro-2-methyl-3-nitrobenzonitrile (CAS No. 1805067-07-5)

4-Fluoro-2-methyl-3-nitrobenzonitrile (CAS No. 1805067-07-5) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent, a methyl group, and a nitro functionality, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

The compound's nitrobenzonitrile core is particularly valuable for constructing complex molecules. Its electron-withdrawing properties enhance reactivity in nucleophilic substitution reactions, a feature highly sought after in medicinal chemistry. Recent studies highlight its utility in synthesizing heterocyclic compounds, which are pivotal in designing kinase inhibitors and antimicrobial agents. This aligns with the growing demand for targeted therapies in treating resistant infections and chronic diseases.

From an environmental perspective, 4-Fluoro-2-methyl-3-nitrobenzonitrile is being explored for its biodegradability and low bioaccumulation potential. With the rise of green chemistry initiatives, researchers are optimizing synthetic routes to minimize waste and energy consumption. This addresses the trending search queries like "sustainable fluorinated compounds" and "eco-friendly nitrile derivatives", reflecting the industry's shift toward environmentally conscious practices.

Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing CAS 1805067-07-5. Purity assessments often dominate discussions in online forums, with professionals frequently searching for "HPLC methods for nitrobenzonitrile analysis". The compound's stability under various pH conditions also makes it a subject of formulation studies, particularly in drug delivery systems.

In material science, derivatives of 4-Fluoro-2-methyl-3-nitrobenzonitrile have shown promise in organic electronics. Its ability to modify charge transport properties is being investigated for OLEDs and photovoltaic cells, topics gaining traction in academic and industrial research. This interdisciplinary relevance positions the compound as a high-value chemical in innovation-driven markets.

Regulatory compliance for CAS 1805067-07-5 adheres to global safety standards, with no restrictions under controlled substance lists. However, proper handling protocols are emphasized in SDS documentation, a frequently searched term among laboratory personnel. The compound's low toxicity profile further supports its adoption in scalable processes.

Future prospects for 4-Fluoro-2-methyl-3-nitrobenzonitrile include its integration into AI-driven drug discovery platforms. Machine learning models trained on structure-activity relationships (SAR) could accelerate its utilization in precision medicine, a hot topic in both scientific literature and public discourse. This synergy between chemistry and technology underscores the compound's enduring relevance.

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